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Compound of Interest

Compound Name: Isobutyramide

Cat. No.: B7769049

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Isobutyramide, including detailed operational and disposal plans to foster a culture of
safety and compliance.

Immediate Safety and Hazard Information

Isobutyramide is a chemical compound that requires careful handling due to its potential
health effects. It is classified as harmful if swallowed and can cause significant skin and eye
irritation.[1][2] Inhalation of dust may lead to respiratory tract irritation.[1][2][3]

Key Hazard Information:
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Hazard .. - :
o Description GHS Pictogram Signal Word
Classification
Acute Toxicity, Oral Harmful if swallowed. )
orbent Warning
(Category 4) [1][4]
Skin
) o Causes skin irritation. )
Corrosion/Irritation e orbent Warning
(Category 2)
Serious Eye ]
o Causes serious eye .
Damage/Eye Irritation orbent Warning
irritation.[1][2]
(Category 2)
Specific Target Organ
Toxicity (Single May cause respiratory ]
o orbent Warning
Exposure) (Category irritation.[1][2]
3)
Physical and Chemical Properties:
Property Value
Appearance White crystalline powder[3]

Molecular Formula

C4HONO

Molecular Weight 87.12 g/mol [1]

Melting Point 127 - 130 °C (260.6 - 266 °F)[1]
Boiling Point 216 - 220 °C (420.8 - 428 °F)[5]
Solubility Slight solubility in water and ethanol[6]

Toxicological Data:
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Endpoint Value Source
LD50/LC50 >10,000 mg/kg [3]
LD50/LC50 Not available [4]

Note: There is conflicting information regarding the LD50/LC50 value. It is prudent to handle
the substance with care, assuming a degree of toxicity.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial to minimize exposure and ensure

laboratory safety.

Engineering Controls

o Work in a well-ventilated area.[3][4] Facilities should be equipped with an eyewash station
and a safety shower.[3]

» Use a fume hood or other ventilated enclosure, especially when generating dust.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Isobutyramide:
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PPE Category Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][3][4]

Wear appropriate protective gloves to prevent

skin exposure.[3] Nitrile rubber gloves are
Skin Protection recommended.[5] Wear appropriate protective

clothing, such as a lab coat, to prevent skin

exposure.[3]

If dust is generated or if working in an area with

inadequate ventilation, a NIOSH-approved
Respiratory Protection respirator should be used in accordance with

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149.[3]

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
work area is clean and uncluttered.

» Dispensing: Minimize dust generation and accumulation when weighing or transferring the
powder.[3]

» Hygiene: Wash hands thoroughly after handling.[3][4] Do not eat, drink, or smoke in the work
area.[4] Remove contaminated clothing and wash it before reuse.[3]

Storage Plan

» Store in a tightly closed container.[3][6]
e Keep in a cool, dry, and well-ventilated area.[3][4][6]

o Store away from incompatible substances, which include:
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[e]

Acids[1][3]

o

Bases[1][3]

[¢]

Strong oxidizing agents[1][3]

[¢]

Strong reducing agents[1][3]

Emergency and Disposal Plan

A clear and concise plan for emergencies and waste disposal is critical for maintaining a safe
laboratory.

First-Aid Measures

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Get medical attention.

[1](3]

Get medical aid. Flush skin with plenty of soap
Skin Contact and water for at least 15 minutes while removing

contaminated clothing and shoes.[3]

If swallowed, call a poison center or doctor if
you feel unwell.[1] Rinse mouth.[1][4] Do NOT

Ingestion , N _ _
induce vomiting. If the person is conscious and
alert, give 2-4 cupfuls of milk or water.[3]
Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation

breathing is difficult, give oxygen. Get medical
attention.[1][3]

Spill Response

o Evacuate: Evacuate personnel from the immediate area.
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Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled material.[3]

Collect: Place the swept-up material into a suitable, labeled container for disposal.[3]

Clean: Clean the spill area thoroughly.

Decontaminate: Decontaminate any equipment used in the cleanup.

Disposal Plan
Isobutyramide is not listed as a RCRA hazardous waste.[4] However, all chemical waste must
be disposed of in accordance with federal, state, and local regulations.

Step-by-Step Disposal Guidance:

e Waste Collection: Collect Isobutyramide waste and any contaminated materials (e.g.,
gloves, weighing paper) in a clearly labeled, sealed container.

e Waste Characterization: While not a listed RCRA hazardous waste, it is the generator's
responsibility to determine if the waste exhibits any hazardous characteristics (ignitability,
corrosivity, reactivity, toxicity).

o Consult Regulations: Consult your institution's Environmental Health and Safety (EHS) office
and local hazardous waste regulations for specific disposal requirements.[4]

» Arrange for Pickup: Dispose of the waste through an approved chemical waste disposal
contractor. Do not dispose of Isobutyramide down the sanitary sewer. The recommendation
is to dispose of contents/container to an approved waste disposal plant.[1][5]

Safe Handling Workflow for Isobutyramide
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Start: Handling Isobutyramide

1. Assess Hazards
(Review SDS)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Prepare Work Area
(Ventilation, Eyewash/Shower Access)

4. Handle Isobutyramide
(Minimize Dust, No Food/Drink)
i
1

)

Post-Handling

5. Store Properly
(Cool, Dry, Ventilated, Tightly Sealed)

Spill Occurs Cleanup Complét k-Medical Attention Exposure Occurs

Generate Waste
6. Waste Disposal
(Collect, Label, Consult EHS)

End: Safe Completion

Spill Response Protocol First-Aid Measures

!

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Isobutyramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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